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Abstract
4-Bromochalcone, a halogenated derivative of the chalcone scaffold, is a versatile synthetic

intermediate with significant potential in medicinal chemistry and materials science. This

technical guide provides a comprehensive overview of its physicochemical properties,

supported by detailed experimental protocols and spectroscopic data. The information

presented herein is intended to serve as a valuable resource for researchers engaged in the

synthesis, characterization, and application of this compound.

Chemical Identity and Physical Properties
4-Bromochalcone is systematically named (E)-3-(4-bromophenyl)-1-phenylprop-2-en-1-one. It

is also commonly referred to as 4'-Bromochalcone or 1-(4-Bromophenyl)-3-phenyl-propenone.

This compound is typically a pale yellow crystalline solid.[1][2] Key identification and physical

property data are summarized in the tables below.

Table 1: Chemical Identifiers for 4-Bromochalcone
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Identifier Value

IUPAC Name
(E)-3-(4-bromophenyl)-1-phenylprop-2-en-1-

one[3][4]

Synonyms
4'-Bromochalcone, 1-(4-Bromophenyl)-3-phenyl-

propenone

CAS Number 1774-66-9, 22966-09-2[3][5]

Molecular Formula C₁₅H₁₁BrO[3][5]

Molecular Weight 287.15 g/mol [3][5]

InChI Key JFARWEWTPMAQHW-DHZHZOJOSA-N[5]

Table 2: Physicochemical Properties of 4-Bromochalcone

Property Value

Appearance Pale yellow crystalline solid[1][2]

Melting Point 98 - 109.8 °C[5]

Boiling Point 398.3 °C at 760 mmHg

Solubility
Soluble in organic solvents like ethanol and

dichloromethane; insoluble in water.[3]

Crystal Structure
Single-crystal X-ray diffraction studies have revealed that 4-Bromochalcone crystallizes in the

monoclinic system. The precise cell parameters can be influenced by crystallization conditions.

Table 3: Crystallographic Data for 4-Bromochalcone
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Parameter Value

Crystal System Monoclinic[5]

Space Group C 1 c 1[4]

Cell Dimensions
a = 29.027 Å, b = 7.26 Å, c = 5.917 Å, β =

101.38°[4]

Spectroscopic Data
The structural elucidation of 4-Bromochalcone is corroborated by various spectroscopic

techniques, including Nuclear Magnetic Resonance (NMR), Infrared (IR) spectroscopy, and

Mass Spectrometry (MS).

Table 4: ¹H NMR Spectral Data for 4-Bromochalcone

Chemical Shift
(ppm)

Multiplicity Integration Assignment

8.10 - 8.08 m 2H Aromatic protons[5]

7.87 - 7.82 m Aromatic protons[5]

7.7 d 1H Methine proton[6]

Table 5: ¹³C NMR Spectral Data for 4-Bromochalcone

Chemical Shift (ppm) Assignment

190.5 Ketone Carbonyl[6]

138, 134, 125 Quaternary Aromatic Carbons[6]

Table 6: IR Spectral Data for 4-Bromochalcone

Wavenumber (cm⁻¹) Assignment

1678 - 1660 Conjugated Ketone (C=O stretch)[6]
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Table 7: Mass Spectrometry Data for 4-Bromochalcone

m/z Assignment

285, 287 [M]⁺, [M+2]⁺ (Molecular ion with Br isotope)[6]

Experimental Protocols
Synthesis of 4-Bromochalcone via Claisen-Schmidt
Condensation (Conventional Method)
This protocol describes the base-catalyzed condensation of 4-bromoacetophenone and

benzaldehyde.

Materials:

4-bromoacetophenone (2.5 mmol)[7]

Benzaldehyde (2.5 mmol)[7]

10% Sodium Hydroxide (NaOH) solution (1.5 mL)[7]

Ethanol[7]

Ice water[7]

Procedure:

Dissolve 4-bromoacetophenone (497.6 mg, 2.5 mmol) in ethanol (1.25 mL) in a round-

bottom flask with stirring at room temperature until fully dissolved (5-10 minutes).[7]

Add benzaldehyde (265.3 mg, 2.5 mmol) to the solution.[7]

Add 10% NaOH solution (1.5 mL) dropwise to the reaction mixture.[7]

Continue stirring the reaction mixture for 3 hours at room temperature.[7]

Quench the reaction by pouring the mixture into ice water to precipitate the product.[7]
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Collect the precipitate by vacuum filtration using a Buchner funnel.[7]

Wash the solid with cold water until the filtrate is neutral.[7]

Dry the product in a desiccator.[7]

Purify the crude product by recrystallization from ethanol to obtain 4-Bromochalcone.[7]

Synthesis of 4-Bromochalcone (Microwave-Assisted
Method)
This method offers a more rapid synthesis compared to the conventional approach.

Materials:

4-bromoacetophenone (2.5 mmol)[7]

Benzaldehyde (2.5 mmol)[7]

10% Sodium Hydroxide (NaOH) solution (1.5 mL)[7]

Ethanol[7]

Ice water[7]

Procedure:

In a round-bottom flask, dissolve 4-bromoacetophenone (497.6 mg, 2.5 mmol) in ethanol

(1.25 mL) with stirring at room temperature for 5 minutes.[7]

Add benzaldehyde (265.3 mg, 2.5 mmol) to the mixture.[7]

Add 10% NaOH solution (1.5 mL) dropwise.[7]

Place the reaction mixture in a microwave reactor and irradiate for 45 seconds at 140 watts.

[7]

After irradiation, quench the reaction with ice water.[7]
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Collect the resulting precipitate by vacuum filtration and wash with cold water until the pH is

neutral.[7]

Dry the product in a desiccator and purify by recrystallization from ethanol.[7]

Characterization Workflow
A typical workflow for the characterization of the synthesized 4-Bromochalcone is as follows:

Thin Layer Chromatography (TLC): Monitor the progress of the reaction and assess the

purity of the final product. An eluent system of n-hexane:ethyl acetate (5:1) can be used, with

visualization under UV light (254 nm).[7]

Melting Point Determination: Measure the melting point of the purified product to assess its

purity.[7]

Spectroscopic Analysis:

FTIR Spectroscopy: To identify the characteristic functional groups, particularly the

conjugated carbonyl group.[7]

¹H and ¹³C NMR Spectroscopy: To confirm the chemical structure and the connectivity of

atoms.[7]

Mass Spectrometry (GC-MS): To determine the molecular weight and fragmentation

pattern of the compound.[7]

Visualized Workflows and Pathways
Caption: Synthesis and characterization workflow for 4-Bromochalcone.

Caption: Modulation of the Nrf2/ARE pathway by chalcones.

Biological Context and Potential Applications
Chalcones, as a class of compounds, are recognized for their broad spectrum of biological

activities, including anti-inflammatory, anticancer, and antioxidant properties.[1][2] The α,β-

unsaturated ketone moiety is a key structural feature responsible for many of these effects. The
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introduction of a bromine atom can significantly influence the molecule's physicochemical

properties, such as lipophilicity and electronic distribution, potentially enhancing its therapeutic

efficacy.[5]

Chalcones have been reported to modulate various signaling pathways, including the Nuclear

factor erythroid 2-related factor 2 (Nrf2)/Antioxidant Response Element (ARE) pathway.[8] This

pathway is a critical cellular defense mechanism against oxidative stress. While direct studies

on 4-Bromochalcone's interaction with the Nrf2 pathway are limited, its structural similarity to

other bioactive chalcones suggests it may also possess modulatory activity, making it a

compound of interest for further investigation in drug discovery and development.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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